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molecular formula C8H5Cl2N B146609 2,6-Dichlorobenzyl cyanide CAS No. 3215-64-3

2,6-Dichlorobenzyl cyanide

Cat. No. B146609
CAS RN: 3215-64-3
M. Wt: 186.03 g/mol
InChI Key: AOEJUUCUKRUCEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05556886

Procedure details

A mixture of 5.25 parts of (2,6-dichlorophenyl)methanone, 4.08 parts of intermediate 8 and 105 parts of acetic acid was stirred for 2 hours at room temperature. There were added 1.96 parts of potassium cyanide and stirring was continued for 20 hours. The reaction mixture was poured into water and the product was extracted with dichloromethane. The extract was washed with NaOH (10%) and water, dried, filtered and evaporated. The residue was purified by column chromatography (silica gel; CH2Cl2 /hexane 80:20). The eluent of the desired fraction was evaporated and the residue was crystallized from 2,2'-oxybispropane. The product was filtered off and dried, yielding 4.28 parts (49.3%) of (±)-α-[2-acetyl-5-ethylphenyl)amino]-2,6-dichlorobenzeneacetonitrile; mp. 111.3° C. (interm. 9).
Name
(2,6-dichlorophenyl)methanone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
intermediate 8
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium cyanide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2,6-dichlorobenzeneacetonitrile

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH:9]=O.C(O)(=O)C.[C-:15]#[N:16].[K+]>O>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH2:9][C:15]#[N:16] |f:2.3|

Inputs

Step One
Name
(2,6-dichlorophenyl)methanone
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C(=CC=C1)Cl)C=O
[Compound]
Name
intermediate 8
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
acetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O
Step Two
Name
potassium cyanide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C-]#N.[K+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred for 2 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
was continued for 20 hours
Duration
20 h
EXTRACTION
Type
EXTRACTION
Details
the product was extracted with dichloromethane
WASH
Type
WASH
Details
The extract was washed with NaOH (10%) and water
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (silica gel; CH2Cl2 /hexane 80:20)
CUSTOM
Type
CUSTOM
Details
The eluent of the desired fraction was evaporated
CUSTOM
Type
CUSTOM
Details
the residue was crystallized from 2,2'-oxybispropane
FILTRATION
Type
FILTRATION
Details
The product was filtered off
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
2,6-dichlorobenzeneacetonitrile
Type
product
Smiles
ClC1=C(C(=CC=C1)Cl)CC#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.